Cas no 99984-77-7 (Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio]-)

• Product Name: Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio]-
• CAS No: 99984-77-7
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD02186839
• CID: 5228388
• Update Time: 2026-03-07

Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio]-

• MDL： MFCD02186839
• Inchi： 1S/C11H10N2O2S/c14-10(15)8-16-11-12-6-7-13(11)9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key： CARBXBJPIXMXOB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=CC=C2)C=CN=1

Additional information on Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio]-

Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio] (CAS No. 99984-77-7): A Comprehensive Overview

Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio], identified by its CAS number 99984-77-7, is a compound of significant interest in the field of chemical and pharmaceutical research. This heterocyclic thioether derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and drug development.

The molecular structure of Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio] consists of a phenyl ring linked to an imidazole moiety through a sulfur atom, which is further connected to an acetic acid group. This configuration endows the compound with distinct chemical reactivity and interaction capabilities with biological targets. The presence of both aromatic and heterocyclic components makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole derivatives. Imidazole-based compounds are known for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a phenyl ring and a thioether group in Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio] enhances its binding affinity to various biological targets, making it a promising candidate for drug discovery.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity and receptor interactions. For instance, studies have shown that derivatives of imidazole can interact with enzymes such as kinases and phosphodiesterases, which are critical targets in the treatment of various diseases. The sulfur atom in the thioether group also provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

Recent research has highlighted the potential of Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio] in the development of novel antimicrobial agents. Antibiotic resistance is a growing concern worldwide, and the discovery of new classes of antibiotics is crucial for addressing this issue. The unique structural features of this compound make it an attractive candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yl)thio] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of additional functional groups, expanding the compound's pharmacological potential.

In addition to its therapeutic applications, Acetic acid, 2-[(1-phenyl-1H-imidazol-2-yli thio)] has shown promise in materials science. Its ability to form stable complexes with metal ions makes it useful in developing coordination polymers and metal organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The versatility of this compound underscores its importance as a building block in both pharmaceuticals and advanced materials.

The pharmacokinetic properties of Acetic acid, 2-[ (1 - phenyl - 1H - imidazol - 2 - yl ) thio ] are also under investigation. Understanding how the body processes this compound is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) profiles, providing valuable insights into its potential as a drug candidate.

The future directions for research on Acetic acid, 2-[ (1 - phenyl - 1H - imidazol - 2 - yl ) thio ] are multifaceted. Further studies are needed to elucidate its mechanism of action at a molecular level and to identify new therapeutic applications. Additionally, exploring its interactions with other molecules and its potential role in combination therapies could open up new avenues for treating complex diseases.

In conclusion, Acetic acid, 2-[ (1 - phenyl - 1H - imidazol - 2 - yl ) thio ], with its CAS number 99984 - 77 - 7, represents a significant advancement in chemical research with implications for medicine and materials science. Its unique structural features and diverse biological activities make it a valuable compound for further exploration. As research continues to uncover new possibilities for this molecule, it holds promise for addressing some of the most pressing challenges in modern healthcare.